Cas no 1830328-02-3 (CID 61840660)

• Product Name: CID 61840660
• CAS No: 1830328-02-3
• MF: C₁₂H₁₉ClN₂O
• MW: 242.745062112808
• CID: 5266889
• Update Time: 2025-06-16

CID 61840660 Chemical and Physical Properties

Names and Identifiers

• CID 61840660

• Inchi： 1S/C12H18N2O.ClH/c1-9(8-13)12(15)14-10(2)11-6-4-3-5-7-11;/h3-7,9-10H,8,13H2,1-2H3,(H,14,15);1H
• InChI Key： AZASHQVEYZYQOY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)(C)NC(=O)C(C)CN.Cl

Additional information on CID 61840660

Compound Introduction: CAS No. 1830328-02-3 and Product Name: CID 61840660

Compounds with unique identifiers such as CAS No. 1830328-02-3 and Product Name CID 61840660 play a pivotal role in the advancement of modern pharmaceutical research. These substances are meticulously characterized and utilized in various scientific applications, particularly in the field of medicinal chemistry. The CAS No. 1830328-02-3 designation ensures a globally recognized standard for identification, facilitating seamless communication among researchers and regulatory bodies.

The compound identified by CAS No. 1830328-02-3 has garnered significant attention due to its structural uniqueness and potential biological activities. Recent studies have highlighted its utility as a key intermediate in the synthesis of novel therapeutic agents. Researchers are increasingly exploring its pharmacological properties, aiming to develop treatments for a range of diseases, including inflammatory disorders and metabolic syndromes. The molecular framework of this compound exhibits promising interactions with biological targets, making it a valuable asset in drug discovery pipelines.

On the other hand, Product Name CID 61840660 represents another compound that has been extensively studied for its pharmacokinetic and pharmacodynamic profiles. This substance has been incorporated into multiple preclinical trials, where it demonstrated encouraging results in modulating cellular pathways associated with neurodegenerative diseases. The integration of CID 61840660 into these studies underscores its significance as a potential therapeutic candidate. Furthermore, its synthetic pathways have been optimized to enhance yield and purity, ensuring reliable usage in research settings.

In the context of contemporary pharmaceutical research, both CAS No. 1830328-02-3 and CID 61840660 are being leveraged to develop next-generation drugs. Advanced computational methods, such as molecular docking and virtual screening, have been employed to identify their binding affinities with target proteins. These techniques have accelerated the discovery process, enabling researchers to design more effective drug candidates with reduced off-target effects. The synergy between experimental data and computational predictions has been instrumental in refining the development strategies for these compounds.

The chemical properties of CAS No. 1830328-02-3 and CID 61840660 have also been explored for their potential in material science applications beyond pharmaceuticals. Their unique spectroscopic characteristics make them suitable for use as analytical standards in high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques are essential for elucidating complex molecular structures and are widely used in quality control and environmental monitoring.

Recent advancements in green chemistry have prompted researchers to investigate sustainable synthetic routes for these compounds. Efforts are underway to minimize waste generation and reduce energy consumption during production processes. For instance, catalytic methods have been developed to enhance the efficiency of reactions involving CAS No. 1830328-02-3, leading to greener alternatives that align with global sustainability goals.

The regulatory landscape for compounds like CAS No. 1830328-02-3 and CID 61840660 is continuously evolving to ensure safety and efficacy in clinical applications. Regulatory agencies require comprehensive toxicological data before approving new drugs or intermediates for human use. Researchers must adhere to stringent guidelines during preclinical testing to demonstrate that these substances are safe for further development.

In conclusion, the compounds identified by CAS No. 1830328-02-3 and Product Name CID 61840660 represent significant contributions to the field of medicinal chemistry. Their unique properties have opened new avenues for therapeutic innovation, while their applications extend beyond healthcare into industrial and environmental sectors. As research progresses, these substances will continue to play a crucial role in shaping the future of chemical biology and drug development.